Cas no 15455-82-0 (Cholesterol n-Octyl Carbonate)

• Product name: Cholesterol n-Octyl Carbonate
• CAS No: 15455-82-0
• MF: C₃₆H₆₂O₃
• MW: 542.8757
• MDL: MFCD00059873
• CID: 120993
• PubChem ID: 87565803

Cholesterol n-Octyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-(octyl carbonate)
• Cholesterol n-Octyl Carbonate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] octyl carbonate
• Cholesteryl-n-octyl-carbonat
• Cholesteryloctylcarbonat
• n-Octyl Carbonic Acid Cholesterol Ester
• (3beta)-Cholest-5-en-3-yl octyl carbonate
• Cholesterol carbonic acid octyl ester
• 15455-82-0
• CS-0183053
• DTXSID00659875
• MFCD00059873
• AKOS015840223
• SCHEMBL2989273
• AUDCURYXLLEBIY-MKQVXYPISA-N
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL OCTYL CARBONATE

• MDL： MFCD00059873
• Inchi： 1S/C36H62O3/c1-7-8-9-10-11-12-24-38-34(37)39-29-20-22-35(5)28(25-29)16-17-30-32-19-18-31(27(4)15-13-14-26(2)3)36(32,6)23-21-33(30)35/h16,26-27,29-33H,7-15,17-25H2,1-6H3/t27-,29+,30+,31-,32+,33+,35+,36-/m1/s1
• InChI Key： AUDCURYXLLEBIY-MKQVXYPISA-N
• SMILES： O(C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 542.47000
• Monoisotopic Mass: 542.46989584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Boiling Point: 606.1±25.0 °C at 760 mmHg
• Flash Point: 144.6±17.3 °C
• PSA: 35.53000
• LogP: 10.91010
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Cholesterol n-Octyl Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives